molecular formula C8H10N2O4 B8441384 2-Amino-6-(2-hydroxy-ethoxy)-nicotinic Acid

2-Amino-6-(2-hydroxy-ethoxy)-nicotinic Acid

Cat. No.: B8441384
M. Wt: 198.18 g/mol
InChI Key: YWTKGEAXFQVWFZ-UHFFFAOYSA-N
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Description

2-Amino-6-(2-hydroxy-ethoxy)-nicotinic Acid is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10N2O4

Molecular Weight

198.18 g/mol

IUPAC Name

2-amino-6-(2-hydroxyethoxy)pyridine-3-carboxylic acid

InChI

InChI=1S/C8H10N2O4/c9-7-5(8(12)13)1-2-6(10-7)14-4-3-11/h1-2,11H,3-4H2,(H2,9,10)(H,12,13)

InChI Key

YWTKGEAXFQVWFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1C(=O)O)N)OCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To ethyleneglycol (0.50 mL) was added sodium hydride (70 mg, 1.7 mmol, 60% in oil), catalytic amount of copper(I) iodide and 2-amino-6-chloronicotinic acid (30 mg, 0.17 mmol), which was stirred for 3 hours at 110° C., then, further stirred overnight at 80° C. After cooling, water, diethyl ether and aqueous ammonia was added to the reaction solution, which was then partitioned, the aqueous layer was neutralized with citric acid, then, extracted with dichloromethane. The organic layer was washed with brine, then dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo to obtain the title compound (14 mg).
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30 mg
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copper(I) iodide
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